(E)-methoxy({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amine

• IUPAC Name: (E)-N-methoxy-1-(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methanimine
• InChI: InChI=1S/C13H13N3OS/c1-17-14-9-11-12(10-5-3-2-4-6-10)15-13-16(11)7-8-18-13/h2-6,9H,7-8H2,1H3/b14-9+
• InChI Key: QSEBLLOKNJDEJF-NTEUORMPSA-N
• Canonical SMILES: CON=CC1=C(N=C2N1CCS2)C3=CC=CC=C3
• Isomeric SMILES: CO/N=C/C1=C(N=C2N1CCS2)C3=CC=CC=C3
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

“(E)-methoxy({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amine” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a thiazole ring, which is a heterocyclic compound that consists of a five-membered C3NS ring.

Synthesis Analysis

The synthesis of this compound could be based on the reaction of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles. The outcome of this reaction depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the melting point can be determined using a melting point apparatus. The IR, 1H NMR, and 13C NMR spectra can provide information about the functional groups and the hydrogen and carbon environments in the molecule.

Mechanism of Action

The mechanism of action of this compound could depend on its structure and the biological system in which it is used. For instance, it has been shown that similar compounds have the ability to suppress the growth of kidney cancer cells, with a weaker effect on the cell lines of prostate cancer, colon cancer, and leukemia.

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields. For instance, it could be investigated for its potential use as an anticancer agent. Additionally, new synthetic methods could be developed to improve the efficiency of its synthesis.